Cas no 737000-83-8 ((S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE)

(S)-(+)-1-(4-Fluorophenyl)ethyl isothiocyanate is a chiral isothiocyanate derivative featuring a fluorinated aromatic group. This compound is primarily utilized in asymmetric synthesis and pharmaceutical research due to its enantiomeric purity and reactive isothiocyanate functional group, which facilitates the formation of thiourea derivatives and other heterocyclic structures. The presence of the electron-withdrawing fluorine substituent enhances its reactivity in nucleophilic addition reactions. Its high optical purity makes it valuable for stereoselective transformations and chiral auxiliary applications. The compound is typically handled under inert conditions due to the moisture-sensitive nature of the isothiocyanate group. It is commonly employed in the development of bioactive molecules and as a building block in medicinal chemistry.
(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE structure
737000-83-8 structure
Product Name:(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE
CAS No:737000-83-8
MF:C9H8FNS
MW:181.229924201965
CID:978317
PubChem ID:7010423
Update Time:2025-11-02

(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE
    • (S)-1-(4-fluoro-phenyl)ethyl isothiocyanate
    • DTXSID70426652
    • AKOS025295673
    • 1-FLUORO-4-[(1S)-1-ISOTHIOCYANATOETHYL]BENZENE
    • SCHEMBL3923883
    • 737000-83-8
    • DB-223743
    • MDL: MFCD04039330
    • Inchi: 1S/C9H8FNS/c1-7(11-6-12)8-2-4-9(10)5-3-8/h2-5,7H,1H3/t7-/m0/s1
    • InChI Key: JXMBAXGHCKMDES-ZETCQYMHSA-N
    • SMILES: S=C=N[C@@H](C)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 181.03600
  • Monoisotopic Mass: 181.03614860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 44.4Ų

Experimental Properties

  • Density: 1,165 g/cm3
  • Boiling Point: 109-110℃/0.6mm
  • Refractive Index: 1.5610
  • PSA: 44.45000
  • LogP: 2.98950
  • Sensitiveness: Moisture Sensitive

(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Security Information

  • Hazardous Material transportation number:2810
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: 26-36/37/39
  • HazardClass:6.1
  • PackingGroup:III

(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L19978-1g
(S)-(+)-1-(4-Fluorophenyl)ethyl isothiocyanate, 97%
737000-83-8 97%
1g
¥1984.00 2023-03-07

Additional information on (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE

Comprehensive Guide to (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE (CAS 737000-83-8): Properties, Applications, and Market Insights

(S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE (CAS 737000-83-8) is a specialized chiral compound widely used in pharmaceutical research and organic synthesis. This enantiomerically pure isothiocyanate derivative has gained significant attention due to its unique structural features and versatile reactivity. The presence of a fluorophenyl group enhances its electronic properties, making it particularly valuable in medicinal chemistry applications.

The growing demand for chiral building blocks in drug development has positioned (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE as a crucial intermediate. Researchers frequently search for "fluorinated chiral compounds" and "isothiocyanate derivatives in drug discovery," reflecting the compound's relevance in current pharmaceutical trends. Its stereospecific reactivity allows for the creation of biologically active molecules with precise spatial configurations, addressing the pharmaceutical industry's need for enantiomerically pure drugs.

From a chemical perspective, (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE exhibits several noteworthy characteristics. The fluorine atom on the aromatic ring influences both the compound's electronic distribution and its metabolic stability, factors that are increasingly important in modern drug design. The isothiocyanate functional group (-N=C=S) provides excellent reactivity for conjugation with various nucleophiles, particularly in the synthesis of thiourea derivatives and other sulfur-containing compounds.

Recent scientific literature highlights the application of 737000-83-8 in developing kinase inhibitors and other targeted therapies. The combination of "fluorine in medicinal chemistry" and "chiral isothiocyanates" represents a powerful approach to addressing current challenges in drug development, particularly in oncology and CNS disorders. These applications align with trending searches for "next-generation pharmaceutical intermediates" and "fluorine-containing bioactive compounds."

The synthesis and handling of (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE require specialized expertise due to its chiral purity requirements and reactive nature. Manufacturers typically employ advanced chromatographic techniques to ensure high enantiomeric excess (ee), responding to the pharmaceutical industry's demand for "high-purity chiral reagents." The compound's stability profile makes it suitable for various reaction conditions, though proper storage under inert atmosphere is recommended.

Market analysis indicates growing interest in fluorinated chiral compounds like 737000-83-8, driven by the expanding pipeline of fluorine-containing drugs. Industry searches for "specialty fluorochemicals" and "chiral intermediates market trends" reflect this demand. The compound's versatility extends beyond pharmaceuticals, finding applications in materials science for creating functionalized polymers with specific optical properties.

Quality control of (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE typically involves HPLC analysis to verify enantiomeric purity and spectroscopic methods (NMR, MS) for structural confirmation. These analytical procedures address common search queries about "characterization of chiral compounds" and "quality standards for pharmaceutical intermediates." The compound's well-defined characterization makes it particularly valuable for regulatory submissions in drug development.

Future research directions for 737000-83-8 include exploring its potential in bioconjugation chemistry and as a scaffold for PROTAC molecules, two rapidly growing areas in drug discovery. These applications correspond to increasing searches for "novel drug conjugation strategies" and "targeted protein degradation technologies." The compound's unique combination of fluorine substitution and chiral isothiocyanate functionality positions it well for these emerging applications.

Environmental and handling considerations for (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE follow standard laboratory safety protocols for reactive compounds. While not classified as hazardous under most regulatory frameworks, proper ventilation and personal protective equipment are recommended during handling, addressing common queries about "safe handling of isothiocyanate derivatives." The compound's stability profile and well-characterized properties contribute to its growing adoption in research and industrial applications.

In conclusion, (S)-(+)-1-(4-FLUOROPHENYL)ETHYL ISOTHIOCYANATE (CAS 737000-83-8) represents an important building block in modern organic and medicinal chemistry. Its combination of chirality, fluorine substitution, and reactive isothiocyanate group makes it invaluable for pharmaceutical research, particularly in developing targeted therapies. The compound's relevance to current trends in "precision medicine" and "fluorine chemistry" ensures its continued importance in scientific research and industrial applications.

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